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Compound of Interest

Compound Name: Hpk1-IN-9

Cat. No.: B15141917

Essential Safety and Handling Guide for Hpk1-
IN-9

Disclaimer: No specific Safety Data Sheet (SDS) for Hpk1-IN-9 is publicly available. This guide
is based on best practices for handling potent, novel research chemicals and general safety
information for kinase inhibitors. The toxicological properties of Hpk1-IN-9 have not been fully
elucidated. Therefore, it is crucial to handle this compound with a high degree of caution,
assuming it is potent and potentially hazardous. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Compound Data

While detailed safety and toxicity data for Hpk1-IN-9 are limited, the following chemical
properties are known:

Property Value Source

Molecular Formula C30H33N702 MedChemExpress
Molecular Weight 523.63 g/mol MedChemExpress
Appearance Solid CymitQuimica
Target MAP4K MedChemExpress
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following PPE is

recommended when handling Hpk1-IN-9 in solid or solution form.

Hand Protection: Double-gloving with nitrile gloves is recommended. The outer glove should
be changed immediately upon contamination.

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles
are mandatory.

Respiratory Protection: For handling the solid compound or when there is a risk of
aerosolization, a NIOSH-approved respirator (e.g., N95 or higher) is recommended. All work
with the solid form should be conducted in a certified chemical fume hood or a glove box.

Body Protection: A disposable, fluid-resistant lab coat should be worn over personal clothing.
For larger quantities or when there is a significant risk of splashing, a chemical-resistant
apron or gown is advised.

Foot Protection: Closed-toe shoes are required in any laboratory setting.

Handling and Operational Plan

Engineering Controls:

All weighing and aliquoting of the solid Hpk1-IN-9 should be performed in a certified
chemical fume hood, a glove box, or a similar containment device.

Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by laying down absorbent, disposable bench paper.

Weighing: Carefully weigh the desired amount of Hpk1-IN-9 solid in a chemical fume hood.
Use appropriate tools (e.g., anti-static spatulas) to minimize dust generation.
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e Solubilization: If preparing a solution, add the solvent to the solid in a closed container within
the fume hood. Cap the container and vortex or sonicate to dissolve.

o Storage: Store Hpk1-IN-9 as a solid at -20°C for long-term storage. Solutions should be
stored at -80°C. Keep containers tightly sealed.

o Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). For larger spills, evacuate the area and contact your institution's EHS
department. All spill cleanup materials should be treated as hazardous waste.

Disposal Plan

All waste contaminated with Hpk1-IN-9, including empty containers, used PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste.[1][2][3]

Waste Segregation and Collection:

o Collect all solid and liquid waste containing Hpk1-IN-9 in clearly labeled, sealed, and
compatible waste containers.

¢ Do not mix Hpk1-IN-9 waste with other chemical waste streams unless compatibility is
known and approved by your EHS department.

¢ Follow your institution's specific procedures for hazardous waste pickup and disposal.

Visual Safety Workflows

The following diagrams illustrate the key safety and handling workflows for Hpk1-IN-9.
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Safe Handling Workflow for Hpk1-IN-9
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Caption: A logical workflow for the safe handling of Hpk1-IN-9, from preparation to disposal.
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Required Personal Protective Equipment (PPE)

Personal Protective Equipment
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Caption: Essential personal protective equipment for handling Hpk1-IN-9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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